Cas no 2138058-94-1 (4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohex-2-en-1-ol)

• Product Name: 4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohex-2-en-1-ol
• CAS No: 2138058-94-1
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5848817
• PubChem ID: 165497868
• Update Time: 2025-06-22

4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1-[(oxiran-2-yl)methyl]cyclohex-2-en-1-ol
• 2138058-94-1
• EN300-1156044
• 4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohex-2-en-1-ol

• Inchi： 1S/C13H22O2/c1-12(2,3)10-4-6-13(14,7-5-10)8-11-9-15-11/h4,6,10-11,14H,5,7-9H2,1-3H3
• InChI Key： QZWFPRYNXVDNEC-UHFFFAOYSA-N
• SMILES： O1CC1CC1(C=CC(C(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Additional information on 4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohex-2-en-1-ol

4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohex-2-en-1-ol: A Comprehensive Overview

4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohex-2-en-1-ol, also known by its CAS number 2138058941, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the mechanical properties of biodegradable polymers, making it a promising candidate for sustainable materials innovation.

The molecular structure of 4-Tert-butyl-cyclohexenol is characterized by a cyclohexene ring substituted with a tert-butyl group at the 4-position and an epoxide-containing methylene group at the 1-position. This configuration imparts the compound with both rigidity and flexibility, which are critical for its functional versatility. The presence of the epoxide group (oxiran) introduces reactivity that can be exploited in various chemical transformations, such as ring-opening reactions under acidic or basic conditions. These reactions are pivotal in synthesizing more complex molecules with tailored properties.

Recent research has focused on leveraging the unique properties of this compound in the development of bio-based polymers. For instance, studies have demonstrated that incorporating 4-Tert-butyl-cyclohexenol into polyesters significantly improves their tensile strength and thermal stability. This advancement is particularly relevant in the context of increasing demand for eco-friendly materials that can replace traditional petroleum-based plastics.

In addition to its role in polymer science, this compound has shown potential in pharmaceutical applications. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for producing enantiomerically pure compounds. This is crucial in drug discovery, where the stereochemistry of molecules often determines their efficacy and safety profile.

The synthesis of 4-Tert-butyl-cyclohexenol typically involves multi-step processes that include epoxidation and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has facilitated selective epoxidation under mild conditions, reducing energy consumption and waste generation.

Looking ahead, the integration of computational chemistry tools with experimental studies promises to further elucidate the structure-property relationships of this compound. Molecular modeling techniques are being employed to predict its behavior under various reaction conditions, aiding in the design of novel synthetic pathways and applications.

In conclusion, 4-Tert-butyl-cyclohexenol stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications across materials science and pharmacology underscore its importance as a versatile building block for modern chemical industries. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future technologies and products.